N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(4-fluorobenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[3-[(4-fluorophenyl)methyl]-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H17FN4O5/c24-15-5-3-14(4-6-15)11-28-22(30)21-17(2-1-9-25-21)27(23(28)31)12-20(29)26-16-7-8-18-19(10-16)33-13-32-18/h1-10H,11-13H2,(H,26,29)
• InChI Key: MGOHWAJXICYIPX-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CN3C4=C(C(=O)N(C3=O)CC5=CC=C(C=C5)F)N=CC=C4
• Molecular Formula: C23H17FN4O5
• Molecular Weight: 448.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(4-fluorobenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a compound of interest due to its structural complexity and potential biological activities. Research into this compound spans various aspects, including synthesis, molecular structure analysis, chemical and physical properties, and potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of compounds related to N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(4-fluorobenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide involves multiple steps, starting from basic building blocks like 5-fluorouracil derivatives and proceeding through coupling reactions using reagents such as N,N-diisopropylcarbodiimide (DIC) and 1-Hydroxybenzotriazole (HOBt), yielding enantiomers with high selectivity and yield Xiong Jing, 2011.

Molecular Structure Analysis

Molecular structure analysis, including crystallography and NMR studies, provides insights into the conformational stability and intramolecular interactions within the molecule. For instance, related compounds exhibit folded conformations and intramolecular hydrogen bonding, which may influence their biological activity S. Subasri et al., 2016.

Chemical Reactions and Properties

The compound's reactivity and interaction with biological targets can be influenced by its chemical structure, particularly the presence of functional groups like the acetamide moiety, which plays a significant role in binding affinity and selectivity towards biological receptors S. Selleri et al., 2005.

Physical Properties Analysis

Physical properties, including solubility, melting point, and crystal structure, are crucial for understanding the compound's behavior in physiological conditions. The crystal structure analysis reveals specific conformational characteristics and hydrogen bonding patterns that could affect its solubility and stability Xiaoqing Cai et al., 2006.

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity with other functional groups, determine the compound's interaction with biological systems and its potential as a therapeutic agent. Studies on related compounds have highlighted their inhibitory activities against certain enzymes and receptors, indicating potential therapeutic applications A. Gangjee et al., 2005.

Scientific Research Applications

Radiopharmaceutical Development

Compounds with structural similarities have been synthesized and evaluated for their potential as radioligands, particularly for imaging peripheral benzodiazepine receptors (PBRs) using positron emission tomography (PET). For instance, fluoroethoxy and fluoropropoxy substituted compounds have demonstrated high in vitro affinity and selectivity for PBRs, suggesting potential applications in neurodegenerative disorder imaging (Fookes et al., 2008).

Anticancer and Antifolate Activities

Derivatives of pyrimidine and benzothiazole have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. For example, thiazolyl N-benzyl-substituted acetamide derivatives have shown inhibitory effects on Src kinase, leading to reduced cell proliferation in various cancer cell lines, indicating potential as anticancer agents (Fallah-Tafti et al., 2011).

Analgesic and Anti-inflammatory Activities

Compounds featuring indolyl and pyrimidinyl motifs have been synthesized and evaluated for their analgesic and anti-inflammatory activities. Some derivatives have shown promising results, comparable to reference drugs like flupirtine, ibuprofen, and diclofenac, indicating potential applications in pain management and inflammation (Fouchard et al., 2001).

Anticonvulsant and Antidepressant Activities

Pyrido[2,3-d]pyrimidine derivatives have been designed and synthesized as potential anticonvulsants and antidepressants. Pharmacological evaluations have identified compounds with significant activities, suggesting potential applications in treating neurological disorders (Zhang et al., 2016).